Cas no 1417570-02-5 (1-[5-(4-Fluorophenyl)-4-methyl-1,1-dioxidoisothiazol-3-yl]-1,4-diazepane hydrochloride)

• Product Name: 1-[5-(4-Fluorophenyl)-4-methyl-1,1-dioxidoisothiazol-3-yl]-1,4-diazepane hydrochloride
• CAS No: 1417570-02-5
• MF: C₁₅H₁₉ClFN₃O₂S
• MW: 359.84666466713
• MDL: MFCD22123322
• CID: 4699354
• Update Time: 2025-05-24

1-[5-(4-Fluorophenyl)-4-methyl-1,1-dioxidoisothiazol-3-yl]-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-Fluorophenyl)-4-methyl-1,1-dioxidoisothiazol-3-yl]-1,4-diazepane hydrochloride
• 1-[5-(4-Fluorophenyl)-4-methyl-1,1-dioxido-isothiazol-3-yl]-1,4-diazepane hydrochloride

• MDL： MFCD22123322
• Inchi： 1S/C15H18FN3O2S.ClH/c1-11-14(12-3-5-13(16)6-4-12)22(20,21)18-15(11)19-9-2-7-17-8-10-19;/h3-6,17H,2,7-10H2,1H3;1H
• InChI Key： JNIPHCJGBDLBCG-UHFFFAOYSA-N
• SMILES： Cl.S1(C(C2C=CC(=CC=2)F)=C(C)C(=N1)N1CCNCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 586
• Topological Polar Surface Area: 70.2

Additional information on 1-[5-(4-Fluorophenyl)-4-methyl-1,1-dioxidoisothiazol-3-yl]-1,4-diazepane hydrochloride

1-[5-(4-Fluorophenyl)-4-methyl-1,1-dioxidoisothiazol-3-yl]-1,4-diazepane hydrochloride: A Comprehensive Overview

The compound 1-[5-(4-Fluorophenyl)-4-methyl-1,1-dioxidoisothiazol-3-yl]-1,4-diazepane hydrochloride (CAS No. 1417570-02-5) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug design due to their ability to interact with various biological targets. The structure of this molecule incorporates a diazepane ring system fused with an isothiazole moiety, which contributes to its unique chemical properties and bioactivity.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of this compound with greater accuracy. For instance, studies utilizing molecular docking techniques have revealed that the diazepane ring system may exhibit affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for neurological disorders such as anxiety and depression. Furthermore, the presence of the 4-fluorophenyl group introduces electronic effects that could enhance the compound's pharmacokinetic properties, such as absorption and distribution within the body.

The synthesis of 1-[5-(4-Fluorophenyl)-4-methyl-1,1-dioxidoisothiazol-3-yl]-1,4-diazepane hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the isothiazole core through cyclization reactions and subsequent functionalization to introduce the diazepane ring system. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for preclinical studies.

Preclinical evaluations have demonstrated promising results in terms of the compound's selectivity and efficacy. In vitro assays have shown that it exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential utility in anti-inflammatory therapies. Additionally, preliminary pharmacokinetic studies indicate favorable absorption profiles, which are essential for ensuring therapeutic efficacy when administered orally.

One of the most exciting developments related to this compound is its potential application in targeted drug delivery systems. Researchers are exploring the use of diazepane derivatives as carriers for delivering therapeutic agents to specific tissues or cells. The unique structural features of this molecule, including its ability to form stable complexes with certain biomolecules, make it an ideal candidate for such applications.

In conclusion, 1-[5-(4-Fluorophenyl)-4-methyl-1,1-dioxidoisothiazol-3-yl]-1,4-diazepane hydrochloride represents a cutting-edge advancement in heterocyclic chemistry with broad implications for drug discovery and development. Its distinctive structure, combined with recent breakthroughs in synthetic methodologies and bioactivity assessments, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.